Cas no 1052647-27-4 (Methyl 5-iodo-2,4-dimethylbenzoate)
1052647-27-4 structure
Product Name:Methyl 5-iodo-2,4-dimethylbenzoate
CAS No:1052647-27-4
MF:C10H11IO2
MW:290.097615480423
MDL:MFCD11112900
CID:836295
PubChem ID:44828936
Update Time:2025-07-30
Methyl 5-iodo-2,4-dimethylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-iodo-2,4-dimethylbenzoate
- Benzoic acid, 5-iodo-2,4-dimethyl-, methyl ester
- 5-iodo-2,4-dimethylbenzoic acid methyl ester
- AK-93227
- CTK8C6815
- KB-145668
- methyl 5-iodanyl-2,4-dimethyl-benzoate
- SBB068051
- SureCN1920431
- Methyl5-iodo-2,4-dimethylbenzoate
- DTXSID90661023
- CS-0341483
- AKOS015851998
- MFCD11112900
- F85697
- A1-02701
- 1052647-27-4
- DB-059319
- SB30402
- SCHEMBL1920431
- ZETITKGSTYFZFM-UHFFFAOYSA-N
- CSB64727
-
- MDL: MFCD11112900
- Inchi: 1S/C10H11IO2/c1-6-4-7(2)9(11)5-8(6)10(12)13-3/h4-5H,1-3H3
- InChI Key: ZETITKGSTYFZFM-UHFFFAOYSA-N
- SMILES: IC1=CC(C(=O)OC)=C(C)C=C1C
Computed Properties
- Exact Mass: 289.98038g/mol
- Monoisotopic Mass: 289.98038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3Ų
Methyl 5-iodo-2,4-dimethylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0671-1g |
Methyl 5-iodo-2,4-dimethylbenzoate |
1052647-27-4 | 97% | 1g |
5071.29CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0671-5g |
Methyl 5-iodo-2,4-dimethylbenzoate |
1052647-27-4 | 97% | 5g |
20268.21CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0671-500mg |
Methyl 5-iodo-2,4-dimethylbenzoate |
1052647-27-4 | 97% | 500mg |
2959.67CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0671-250mg |
Methyl 5-iodo-2,4-dimethylbenzoate |
1052647-27-4 | 97% | 250mg |
1908.1CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0671-100mg |
Methyl 5-iodo-2,4-dimethylbenzoate |
1052647-27-4 | 97% | 100mg |
1382.31CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0671-50mg |
Methyl 5-iodo-2,4-dimethylbenzoate |
1052647-27-4 | 97% | 50mg |
1110.94CNY | 2021-05-08 | |
| abcr | AB536017-1 g |
Methyl 5-iodo-2,4-dimethylbenzoate; . |
1052647-27-4 | 1g |
€429.10 | 2023-04-14 | ||
| eNovation Chemicals LLC | K02560-1g |
methyl 5-iodo-2,4-dimethylbenzoate |
1052647-27-4 | >97% | 1g |
$595 | 2023-09-02 | |
| eNovation Chemicals LLC | K02560-2g |
methyl 5-iodo-2,4-dimethylbenzoate |
1052647-27-4 | >97% | 2g |
$995 | 2023-09-02 | |
| eNovation Chemicals LLC | Y1007872-100mg |
Methyl 5-iodo-2,4-dimethylbenzoate |
1052647-27-4 | 95% | 100mg |
$200 | 2024-07-28 |
Methyl 5-iodo-2,4-dimethylbenzoate Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
1052647-27-4 (Methyl 5-iodo-2,4-dimethylbenzoate) Related Products
- 90347-66-3(Methyl 3-iodo-4-methylbenzoate)
- 28418-88-4(4-Iodoisobenzofuran-1,3-dione)
- 59340-47-5(1,2-Benzenedicarboxylicacid, 4-iodo-, 1,2-dimethyl ester)
- 742081-03-4(5-Iodo-2,4-dimethylbenzoic acid)
- 103440-53-5(Methyl 4-iodo-2-methylbenzoate)
- 1131587-47-7(Ethyl 5-iodo-2,4-dimethylbenzoate)
- 133232-56-1(3-iodo-2-methyl-benzoic acid)
- 5471-81-8(4-Iodo-3-methylbenzoic Acid Methyl Ester)
- 103440-55-7(Methyl 2-iodo-6-methylbenzoate)
- 52570-33-9(Methyl 3-iodo-2-methylbenzoate)
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